Cas no 898790-10-8 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• CAS No: 898790-10-8
• MF: C₁₈H₁₆FNO
• MW: 281.324148178101
• MDL: MFCD03842365
• CID: 872593
• PubChem ID: 24725087
• Update Time: 2025-04-19

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• 4'-FLUORO-3-(3-PYRROLINOMETHYL) BENZOPHENONE
• 898790-10-8
• 4'-FLUORO-3-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03842365
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-fluorophenyl)methanone
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(4-fluorophenyl)methanone
• DTXSID70643483
• AKOS016020862
• 1-{[3-(4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole

• MDL： MFCD03842365
• Inchi： 1S/C18H16FNO/c19-17-8-6-15(7-9-17)18(21)16-5-3-4-14(12-16)13-20-10-1-2-11-20/h1-9,12H,10-11,13H2
• InChI Key： YBOCNDSXOZGTGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 281.12200
• Monoisotopic Mass: 281.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.36640